Cas no 204013-06-9 (1-(2,4-Difluorobenzyl)piperazine 2HCl)

• Product Name: 1-(2,4-Difluorobenzyl)piperazine 2HCl
• CAS No: 204013-06-9
• MF: C₁₁H₁₄F₂N₂
• MW: 212.239069461823
• MDL: MFCD05189211
• CID: 1393867
• PubChem ID: 2782806
• Update Time: 2025-04-20

1-(2,4-Difluorobenzyl)piperazine 2HCl Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-difluorophenyl)methyl]piperazine
• 1-(2,4-Difluorobenzyl)piperazine
• SBB094647
• SureCN2924537
• CTK7B9072
• PC1415
• 1-(2,4-Difluoro-benzyl)-piperazine
• AC1MD34S
• SCHEMBL2924537
• V10163
• GGARUFCQRZCXHK-UHFFFAOYSA-N
• GS1928
• MFCD05189211
• 204013-06-9
• 1-(2,4-Difluorobenzyl)piperazine 2HCl
• AKOS009158174
• AS-54731
• DB-225492
• Piperazine, 1-[(2,4-difluorophenyl)methyl]-
• EN300-936340
• DTXSID10382309
• SY025127

• MDL： MFCD05189211
• Inchi： 1S/C11H14F2N2/c12-10-2-1-9(11(13)7-10)8-15-5-3-14-4-6-15/h1-2,7,14H,3-6,8H2
• InChI Key： GGARUFCQRZCXHK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN1CCNCC1)F

Computed Properties

• Exact Mass: 212.11300
• Monoisotopic Mass: 212.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3A^2
• XLogP3: 1.3

Experimental Properties

• PSA: 15.27000
• LogP: 1.63670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines